3-(2-bromophenoxy)-2-methyl-4-oxo-4H-chromen-7-yl dimethylcarbamate

• IUPAC Name: [3-(2-bromophenoxy)-2-methyl-4-oxochromen-7-yl] N,N-dimethylcarbamate
• InChI: InChI=1S/C19H16BrNO5/c1-11-18(26-15-7-5-4-6-14(15)20)17(22)13-9-8-12(10-16(13)24-11)25-19(23)21(2)3/h4-10H,1-3H3
• InChI Key: UYIZOJCGOZNZGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)C2=C(O1)C=C(C=C2)OC(=O)N(C)C)OC3=CC=CC=C3Br
• Molecular Formula: C19H16BrNO5
• Molecular Weight: 418.2 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound is determined by techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry. The molecular formula is C19H13BrF3NO5 and the molecular weight is 472.2g/mol.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include properties such as melting point, boiling point, solubility, density, refractive index, and specific rotation. Chemical properties include reactivity, acidity or basicity, and stability.

Scientific Research Applications

Synthesis and Chemical Characterization

Several studies focus on the synthesis and characterization of chromene derivatives, which share a core structural similarity with the compound . For example, the synthesis of thiazolidin-4-ones based on (7-Hydroxy-2-oxo-2H-chromen-4-yl) acetic acid highlights methods for creating chromene-based compounds with potential biological activities (Čačić et al., 2009). Another study presents the efficient synthesis of functionalized 2-oxo-2H-chromenes, illustrating the versatility of chromene derivatives in chemical synthesis (Yavari et al., 2004).

Potential Biological Activities

Research on chromene derivatives often explores their biological activities. For instance, the antioxidant and anticancer activities of synthesized methylated and acetylated derivatives of natural bromophenols, which share a bromine substitution similar to the compound of interest, suggest potential therapeutic applications (Dong et al., 2022). This indicates a broad interest in chromene derivatives for drug development and other scientific applications.

Mechanistic Studies and Applications

Several studies detail the mechanistic aspects of reactions involving chromene derivatives, offering insights into their chemical properties and potential applications. For example, the synthesis and reactions of 2-hydroxy-4-oxo-4-(2,3,5,6-tetrafluoro-4-methoxyphenyl)-but-2-enoic acid methyl ester reveal the complexity and potential utility of chromene compounds in various chemical contexts (Pimenova et al., 2003).

Safety and Hazards

The safety data sheets for similar compounds suggest that they should be used for research purposes only and not for human or veterinary use. They also provide information on handling and storage, exposure controls/personal protection, and first-aid measures.